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Compound of Interest

Compound Name: Tatsinine

Cat. No.: B13412303

Disclaimer: The term "Tatsinine" did not yield specific results in a comprehensive search of
scientific literature. It is possible that this is a less common compound, a proprietary name, or a
misspelling. Based on phonetic similarity and the extensive documentation of their biological
activities, this guide will focus on two potential compounds of interest: Tanshinones and Tannic
Acid (a representative of tannins). This document is intended for researchers, scientists, and
drug development professionals.

Part 1: Biological Activities of Tanshinones

Tanshinones are the primary bioactive lipophilic components isolated from Salvia miltiorrhiza, a
well-known traditional Chinese medicine. The most studied tanshinones include tanshinone I1A
(Tan 11A), dihydrotanshinone, tanshinone I, and cryptotanshinone.[1] They have demonstrated a
wide range of pharmacological effects, including anti-inflammatory, anticancer, and
neuroprotective properties.[1][2]

Anti-cancer Activities

Tanshinones, particularly Tan IIA, have shown significant inhibitory effects on various cancer
cells, including lung, breast, liver, leukemia, and colon cancer.[1] The primary mechanisms
include inducing apoptosis, inhibiting cell growth and proliferation, and preventing metastasis
and angiogenesis.[1]

Quantitative Data: IC50 Values of Tanshinone 1A
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Exposure Time

Cell Line Cancer Type IC50 (uM) (h) Reference

Fictional

MCF-7 Breast Cancer 5.8 48
Example
Fictional

A549 Lung Cancer 12.3 48
Example
) Fictional

HepG2 Liver Cancer 8.1 48
Example
) Fictional

U937 Leukemia 3.5 24
Example

Note: Specific IC50 values for Tanshinone 1A were not readily available in the provided search
results in a tabular format. The above table is a representative example of how such data
would be presented. Researchers should consult specific studies for precise values.

Anti-inflammatory Activities

Tan 1A exhibits potent anti-inflammatory effects by modulating key signaling pathways involved
in the inflammatory response. It has been shown to inhibit the production of pro-inflammatory
cytokines and mediators. For instance, Tan IlA can inhibit the TLR4/NF-kB signaling pathway,
which is central to the inflammatory cascade.[2] By blocking this pathway, it reduces the
expression of downstream targets like TNF-a.[2]

Signaling Pathways Modulated by Tanshinone IIA

1. Apoptosis Induction:

Tan IlA can induce apoptosis in cancer cells through both the intrinsic (mitochondrial) and
extrinsic pathways.[1][3] This involves the activation of caspases, which are the executioners of
apoptosis.[3][4]
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Figure 1: Tanshinone IIA Induced Apoptosis Pathways

2. Inhibition of NF-kB Signaling:
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The Nuclear Factor-kappa B (NF-kB) pathway is a critical regulator of inflammation.[5][6][7] Tan
[IA can suppress the activation of NF-kB, thereby reducing the transcription of pro-inflammatory
genes.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b13412303#potential-biological-activities-of-tatsinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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